Cas no 130402-91-4 (3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-methyl-)

• Product Name: 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-methyl-
• CAS No: 130402-91-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 152687
• PubChem ID: 3076169
• Update Time: 2025-04-19

3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-methyl-
• N-(2,6-dimethylphenyl)-5-methyl-3-isoxazolecarboxamide
• N-(2,6-dimethylphenyl)-5-methyl-1,2-oxazole-3-carboxamide
• D 2624
• SCHEMBL9510816
• D2624
• 3T3U2U10ZP
• 3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-methyl-
• UNII-3T3U2U10ZP
• DTXSID90926720
• N-(2,6-Dimethylphenyl)-5-methylisoxazole-3-carboxamide
• AKOS027588762
• 130402-91-4
• BRN 5815360
• D-2624
• CHEMBL1958273

• Inchi： 1S/C13H14N2O2/c1-8-5-4-6-9(2)12(8)14-13(16)11-7-10(3)17-15-11/h4-7H,1-3H3,(H,14,16)
• InChI Key： RLXJYVWTIYEJIQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2C(C)=CC=CC=2C)=O)=N1

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13